Cas no 2227711-92-2 ((2S)-5-methylhex-5-en-2-amine)

• Product Name: (2S)-5-methylhex-5-en-2-amine
• CAS No: 2227711-92-2
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 5816736
• PubChem ID: 96004194
• Update Time: 2023-12-28

(2S)-5-methylhex-5-en-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-5-methylhex-5-en-2-amine
• 2227711-92-2
• EN300-1808781
• SCHEMBL22674661

• Inchi： 1S/C7H15N/c1-6(2)4-5-7(3)8/h7H,1,4-5,8H2,2-3H3/t7-/m0/s1
• InChI Key： RGQPKWZHUHUZPW-ZETCQYMHSA-N
• SMILES： N[C@@H](C)CCC(=C)C

Computed Properties

• Exact Mass: 113.120449483g/mol
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 76.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines